(2R,3S)-3-Phenyloxane-2-carboxylic acid

• IUPAC Name: (2R,3S)-3-phenyloxane-2-carboxylic acid
• InChI: InChI=1S/C12H14O3/c13-12(14)11-10(7-4-8-15-11)9-5-2-1-3-6-9/h1-3,5-6,10-11H,4,7-8H2,(H,13,14)/t10-,11+/m0/s1
• InChI Key: MHFZHWXWHLGJQQ-WDEREUQCSA-N
• Canonical SMILES: C1CC(C(OC1)C(=O)O)C2=CC=CC=C2
• Isomeric SMILES: C1C[C@H]([C@@H](OC1)C(=O)O)C2=CC=CC=C2
• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol

Description

The description of an organic compound usually includes its molecular formula, structural formula, and the functional groups present in the molecule. The compound’s IUPAC name is also part of its description.

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that lead to the formation of the desired compound. The synthesis analysis includes the starting materials, the reagents used, the conditions under which the reactions are carried out, and the yield of the product.

Molecular Structure Analysis

The molecular structure of an organic compound is determined using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and X-ray crystallography.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This includes the reagents and conditions of the reaction, the mechanism of the reaction, and the products formed.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and its reactivity with common chemical reagents.

Scientific Research Applications

Materials Science Applications

The ether-bridged aromatic carboxylic acid compounds, including derivatives similar to "(2R,3S)-3-Phenyloxane-2-carboxylic acid", have been explored for their potential in designing diverse coordination polymers. These polymers have shown promising applications in luminescence sensing and magnetism due to their unique structural characteristics and the ability to form various metal-organic frameworks (MOFs). For instance, certain MOFs can be utilized as sensitive materials for detecting Fe3+ ions in aqueous solutions through luminescence quenching effects (Jin-Zhong Gu et al., 2017).

Chemistry and Catalysis

In the realm of synthetic chemistry, carboxylic acids play a crucial role as intermediates and catalysts. For example, the catalytic carboxylation of aryl- and alkenylboronic esters with CO2 to produce various functionalized aryl- and alkenyl-carboxylic acids has been demonstrated. This method offers a practical approach for preparing a wide range of carboxylic acid derivatives, showcasing the versatility of carboxylic acids in organic synthesis (Kazutoshi Ukai et al., 2006).

Mechanism of Action

The mechanism of action is typically studied for biologically active compounds. It involves understanding how the compound interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with a compound are determined based on its toxicity, flammability, and reactivity. Proper handling, storage, and disposal procedures are also part of this analysis.

Future Directions

Future directions could involve finding new synthetic routes to the compound, discovering new reactions that it undergoes, finding new applications for the compound, or studying its biological activity in more detail.